4-[Hydroxy(phenyl)methyl]benzoic acid

• CAS RN: 579-52-2
• Molecular Formula: C14H12O3
• Molecular Weight: 228.24 g/mol
• IUPAC Name: 4-[hydroxy(phenyl)methyl]benzoic acid
• InChI: InChI=1S/C14H12O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9,13,15H,(H,16,17)
• InChI Key: NXWZDRGHHRXEGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)C(=O)O)O

Description

4-[Hydroxy(phenyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-[hydroxy(phenyl)methyl]benzoate from step 1 (1.6 g, 6.6 mmol) in THF (40 mL) was added methanol (13 mL) and 1.0N aqueous potassium hydroxide solution (13.2 mL, 13.2 mmol). The mixture was heated at 70° C. for 20 minutes and then cooled down to room temperature. Methanol and THF were evaporated under reduced pressure. 3.0N hydrochloric acid (7.5 mL, 22.5 mmol) was added to the crude residue. The solid obtained was filtered to afford the title acid as a white solid. The resulting crude compound was used as such in the next step.